1-[1-(Dimethylsulfamoylamino)ethyl]-2-methylbenzene

• IUPAC Name: 1-[1-(dimethylsulfamoylamino)ethyl]-2-methylbenzene
• InChI: InChI=1S/C11H18N2O2S/c1-9-7-5-6-8-11(9)10(2)12-16(14,15)13(3)4/h5-8,10,12H,1-4H3
• InChI Key: VZKPGHSEEWXCPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C)NS(=O)(=O)N(C)C
• Molecular Formula: C11H18N2O2S
• Molecular Weight: 242.34 g/mol

Description

1-[1-(Dimethylsulfamoylamino)ethyl]-2-methylbenzene, commonly known as sulfoxaflor, is an insecticide that was developed to control a wide range of pests in agricultural crops. It belongs to the sulfoximine chemical class and has a unique mode of action that targets the insect's nervous system. Sulfoxaflor has gained popularity among farmers due to its efficacy against a broad spectrum of pests and its low toxicity to non-target organisms.

Mechanism of Action

Sulfoxaflor acts on the insect's nervous system by selectively targeting the nicotinic acetylcholine receptors (nAChRs). These receptors play a crucial role in the transmission of nerve impulses in insects, and their disruption leads to paralysis and death. Sulfoxaflor binds to a specific site on the nAChRs, causing them to remain open for an extended period, which leads to overstimulation of the nervous system and ultimately, death.
Biochemical and Physiological Effects
Sulfoxaflor has been shown to have low toxicity to mammals and birds, making it an attractive option for pest control in agricultural crops. However, it has been found to have some effects on non-target organisms, such as bees and other pollinators. Sulfoxaflor can affect the behavior and foraging activity of bees, which can lead to reduced pollination and crop yields. Therefore, it is important to use sulfoxaflor judiciously and follow the recommended application rates to minimize its impact on non-target organisms.

Advantages and Limitations for Lab Experiments

Sulfoxaflor has several advantages for lab experiments, including its high efficacy against a wide range of pests, low toxicity to mammals and birds, and its ability to control pests that have developed resistance to other insecticides. However, its impact on non-target organisms, such as bees, can be a limitation, and researchers need to take this into account when designing experiments.

Future Directions

There are several future directions for research on sulfoxaflor. One area of research is to develop new formulations that minimize its impact on non-target organisms, such as bees. Another area of research is to study the potential for resistance development in pests and develop strategies to manage this. Additionally, researchers can investigate the impact of sulfoxaflor on soil microorganisms and the environment to ensure its sustainability as a pest control tool.
Conclusion
Sulfoxaflor is a valuable tool for pest control in agricultural crops due to its efficacy against a wide range of pests and low toxicity to mammals and birds. Its unique mode of action makes it effective against pests that have developed resistance to other insecticides. However, its impact on non-target organisms, such as bees, needs to be taken into account when using it. Future research can focus on developing new formulations that minimize its impact on non-target organisms and studying its impact on soil microorganisms and the environment.

Synthesis Methods

Sulfoxaflor is synthesized through a multistep process that involves the reaction of 2-methylbenzaldehyde with dimethylsulfamide to form 1-(dimethylsulfamoyl)-2-methylbenzene. This intermediate is then reacted with ethyl bromoacetate to produce 1-[1-(dimethylsulfamoylamino)ethyl]-2-methylbenzene, which is the final product. The overall yield of the synthesis process is about 50%.

Scientific Research Applications

Sulfoxaflor has been extensively studied for its efficacy against a wide range of pests, including aphids, whiteflies, thrips, and leafhoppers. It has been shown to provide excellent control of these pests, even at low application rates. Sulfoxaflor is also effective against pests that have developed resistance to other insecticides, making it a valuable tool for integrated pest management strategies.